molecular formula C9H9Cl2N B13048114 (1R)-1-(3,4-Dichlorophenyl)prop-2-enylamine

(1R)-1-(3,4-Dichlorophenyl)prop-2-enylamine

Cat. No.: B13048114
M. Wt: 202.08 g/mol
InChI Key: PKLSHAZVKOQZPM-SECBINFHSA-N
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Description

(1R)-1-(3,4-Dichlorophenyl)prop-2-enylamine is a chiral alkenylamine derivative featuring a prop-2-enylamine backbone attached to a 3,4-dichlorophenyl aromatic ring. The compound’s stereochemistry (R-configuration at the chiral center) and dual chlorine substituents on the phenyl ring contribute to its unique physicochemical and biological properties.

Properties

Molecular Formula

C9H9Cl2N

Molecular Weight

202.08 g/mol

IUPAC Name

(1R)-1-(3,4-dichlorophenyl)prop-2-en-1-amine

InChI

InChI=1S/C9H9Cl2N/c1-2-9(12)6-3-4-7(10)8(11)5-6/h2-5,9H,1,12H2/t9-/m1/s1

InChI Key

PKLSHAZVKOQZPM-SECBINFHSA-N

Isomeric SMILES

C=C[C@H](C1=CC(=C(C=C1)Cl)Cl)N

Canonical SMILES

C=CC(C1=CC(=C(C=C1)Cl)Cl)N

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs with Halogen Substitutions

Halogen substituents significantly influence reactivity, binding affinity, and metabolic stability. Below is a comparison of key analogs:

Compound Name Substituents Molecular Weight (g/mol) Key Features
(1R)-1-(3,4-Dichlorophenyl)prop-2-enylamine 3-Cl, 4-Cl ~196.07 (estimated) High lipophilicity; potential for enhanced receptor interaction due to dual electron-withdrawing groups .
(1R)-1-(4-Chloro-3-methylphenyl)prop-2-enylamine 4-Cl, 3-CH₃ 181.66 Methyl group increases steric bulk; chlorine enhances reactivity vs. non-halogenated analogs .
(1R)-1-(3-Fluoro-4-methoxyphenyl)prop-2-enylamine 3-F, 4-OCH₃ ~195.21 (estimated) Methoxy group improves solubility; fluorine’s electronegativity modulates binding .
(1R)-1-(2,6-Difluorophenyl)prop-2-enylamine 2-F, 6-F ~168.15 (estimated) Dual fluorine substitution may enhance metabolic stability and receptor selectivity .
(1R)-1-(3-Chlorophenyl)prop-2-enylamine 3-Cl 169.64 Single chlorine reduces lipophilicity compared to dichloro analogs; moderate receptor affinity .

Key Observations :

  • Dichloro vs. Mono-halogenated: The 3,4-dichloro substitution likely confers stronger electron-withdrawing effects, enhancing interactions with hydrophobic binding pockets (e.g., serotonin receptors) compared to mono-chloro or fluoro analogs .
  • Halogen Type : Bromine substituents (e.g., in (1R)-1-(3-Bromophenyl)prop-2-enylamine) increase molecular weight and polarizability but may reduce metabolic stability compared to chlorine .

Stereochemical Influences

The R-configuration at the chiral center is critical for biological activity. For example:

  • (1R)-1-(3,4-Difluorophenyl)prop-2-enylamine vs. (1S)-1-(3,4-Difluorophenyl)prop-2-enylamine: Enantiomers exhibit divergent binding affinities to targets like monoamine transporters due to stereospecific interactions .
  • (1R)-1-(3-Fluorophenyl)prop-2-enylamine vs. (1S)-enantiomer : The R-form may show higher selectivity for dopaminergic receptors, while the S-form could favor serotonergic pathways .

Functional Group Modifications

Modifications to the phenyl ring or amine group alter pharmacological profiles:

Compound Name Functional Group Change Biological Impact
(1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine 3-OCH₃, 4-OCH₃ Methoxy groups increase solubility but reduce CNS penetration vs. dichloro analogs .
(1R)-1-[4-(Trifluoromethyl)phenyl]prop-2-enylamine 4-CF₃ Trifluoromethyl group enhances metabolic stability and π-π stacking interactions .
(1S)-1-(5-Chloro-3-fluorophenyl)prop-2-enylamine 5-Cl, 3-F Unusual substitution pattern may lead to unique kinase inhibition profiles .

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